Cas no 14618-45-2 (3-(Trifluoroacetyl)indole)

• Product Name: 3-(Trifluoroacetyl)indole
• CAS No: 14618-45-2
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD00182114
• CID: 136535
• PubChem ID: 87577541
• Update Time: 2025-04-19

3-(Trifluoroacetyl)indole Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoroacetyl)indole
• 2,2,2-Trifluoro-1-(1H-indol-3-yl)-1-ethanone
• Ethanone,2,2,2-trifluoro-1-(1H-indol-3-yl)-
• 2,2,2-trifluoro-1-(1H-indol-3-yl)ethanone
• 3-Indolyl trifluoromethyl ketone
• 3-(TRIFLUOROACETYL)INDOLE 99%
• 3-trifluoroacetylindole
• 2,2,2-Trifluoro-1-(1H-indol-3-yl)-ethanone
• 3-(trifluoroacetyl)-1H-indole
• LCMDCXWSHDFQKP-UHFFFAOYSA-N
• Ethanone, 2,2,2-trifluoro-1-(1H-indol-3-yl)-
• 2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-one
• 2,2,2-trifluoro-1-indol-3-ylethan-1-one
• trifluoroindolylethanone
• INDOLE3trifluoroacetyl
• 3-trifluoroacetyl-1H-indole
• CBDivE_00141
• CBDivE_001419
• 14618-45-2
• MFCD00182114
• DTXSID50343338
• 5R-1064
• 2,2,2-trifluoro-(1H-indol-3-yl)-ethanone
• AB00073550-01
• A15239
• FT-0645825
• HMS2790I04
• BIDD:GT0370
• 3-(Trifluoroacetyl)indole, 99%
• T1809
• SY050527
• RXOQZXMDPRIJPX-UHFFFAOYSA-N
• AMY2751
• SCHEMBL2040397
• SMR000427162
• AKOS000450623
• J-506714
• BB 0258876
• SR-01000639381-1
• CS-0099181
• Ketone, indol-3-yl-trifluoromethyl-
• HMS1577E05
• AE-473/30515056
• MLS001029784
• BCP27550
• CHEMBL58199
• CCG-49964
• DTXCID10294418
• DB-003343
• STK806527

• MDL： MFCD00182114
• Inchi： 1S/C10H6F3NO/c11-10(12,13)9(15)7-5-14-8-4-2-1-3-6(7)8/h1-5,14H
• InChI Key： LCMDCXWSHDFQKP-UHFFFAOYSA-N
• SMILES： FC(C(C1=CNC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 213.04000
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 32.9

Experimental Properties

• Color/Form: colorless liquid
• Melting Point: 211.0 to 216.0 deg-C
• PSA: 32.86000
• LogP: 2.91290
• Solubility: Not determined

3-(Trifluoroacetyl)indole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT